Cas no 874949-32-3 (Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)-)
Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)-
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- MDL: MFCD27991381
- Inchi: 1S/C14H20N2/c15-14-7-6-12-9-16(10-13(12)14)8-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2/t12-,13+,14-/m1/s1
- InChI Key: AZKBNPLDOBTBBR-HZSPNIEDSA-N
- SMILES: N1(CC2=CC=CC=C2)C[C@]2([H])[C@H](N)CC[C@]2([H])C1
Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527043-1g |
(3AR,4R,6aS)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine |
874949-32-3 | 95% | 1g |
$1472 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD440982-1g |
(3AR,4R,6aS)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine |
874949-32-3 | 95% | 1g |
¥10185.0 | 2024-04-17 | |
| AstaTech | 86189-0.25/G |
(3AR,4R,6AS)-2-BENZYLOCTAHYDROCYCLOPENTA[C]PYRROL-4-AMINE |
874949-32-3 | 95% | 0.25g |
$600 | 2023-09-18 | |
| AstaTech | 86189-1/G |
(3AR,4R,6AS)-2-BENZYLOCTAHYDROCYCLOPENTA[C]PYRROL-4-AMINE |
874949-32-3 | 95% | 1g |
$1500 | 2023-09-18 | |
| Ambeed | A456014-1g |
(3AR,4R,6aS)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine |
874949-32-3 | 95% | 1g |
$1950.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744955-1g |
(3Ar,4R,6as)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine |
874949-32-3 | 98% | 1g |
¥12465.00 | 2024-04-27 | |
| Crysdot LLC | CD11038380-1g |
(3AR,4R,6aS)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine |
874949-32-3 | 97% | 1g |
$1488 | 2024-07-18 | |
| Ambeed | A456014-250mg |
(3AR,4R,6aS)-2-benzyloctahydrocyclopenta[c]pyrrol-4-amine |
874949-32-3 | 95% | 250mg |
$780.0 | 2025-04-16 |
Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)-
Comprehensive Overview of Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)- (CAS No. 874949-32-3)
Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)- (CAS No. 874949-32-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The compound's cyclopenta[c]pyrrol-4-amine core is a key feature, contributing to its potential applications in drug discovery and development.
In recent years, the demand for chiral amines like octahydro-2-(phenylmethyl)-cyclopenta[c]pyrrol-4-amine has surged due to their role in asymmetric synthesis. Researchers are particularly interested in its (3aR,4R,6aS)- configuration, which offers high enantioselectivity in catalytic reactions. This aligns with the growing trend toward green chemistry and sustainable pharmaceutical manufacturing, topics frequently searched in academic and industrial circles.
The compound's phenylmethyl moiety enhances its lipophilicity, making it a candidate for CNS-targeted therapeutics. This property is especially relevant given the rising interest in neuroactive compounds and blood-brain barrier penetration, as evidenced by frequent queries in scientific databases. Additionally, its octahydro structure provides stability, a critical factor for prodrug design and controlled-release formulations.
From a synthetic perspective, CAS No. 874949-32-3 is often discussed in the context of pyrrolidine derivatives, a class of compounds widely used in medicinal chemistry. Its cyclopenta[c]pyrrol-4-amine scaffold shares similarities with alkaloids found in natural products, linking it to the popular search topic of natural product-inspired drug discovery. This connection underscores its potential in addressing unmet medical needs.
Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)-. These methods are frequently searched by quality control professionals, reflecting the compound's importance in GMP-compliant production. Its purity and stereochemical integrity are paramount, given its potential use in high-value APIs (Active Pharmaceutical Ingredients).
Beyond pharmaceuticals, this compound's structural versatility has sparked interest in materials science. Its rigid, polycyclic framework could inspire innovations in organic electronics or catalysis, areas trending in nanotechnology forums. Such interdisciplinary applications highlight its relevance to cutting-edge research, a common search theme among scientists.
In summary, Cyclopenta[c]pyrrol-4-amine, octahydro-2-(phenylmethyl)-, (3aR,4R,6aS)- (CAS No. 874949-32-3) represents a multifaceted compound with broad scientific appeal. Its alignment with hot topics like chiral synthesis, CNS drug development, and sustainable chemistry ensures its continued prominence in research. As exploration of its properties expands, so too will its impact across diverse fields.
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